1,2-Benzisothiazol-3(2H)-one, 2-(phenylmethyl)-, 1,1-dioxide

• IUPAC Name: 2-benzyl-1,1-dioxo-1,2-benzothiazol-3-one
• InChI: InChI=1S/C14H11NO3S/c16-14-12-8-4-5-9-13(12)19(17,18)15(14)10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key: JLGPMOJYECOCEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C14H11NO3S
• DSSTOX Substance ID: DTXSID80187762
• Molecular Weight: 273.31 g/mol
• CAS RN: 3416-59-9

Description

Synthesis Analysis

The synthesis of 1,2-benzisothiazol-3(2H)-one 1,1-dioxide derivatives has been explored through various methods. A notable synthesis route involves the reaction of saccharin with organolithium compounds, as well as systematic investigations with Grignard reagents, leading to the formation of 3-substituted 1,2-benzisothiazole 1,1-dioxides along with other related compounds . Another synthesis approach reported is the conversion of toluene-o-sulphonamide into 1,2-benzisothiazole 1,1-dioxide, which facilitates the preparation of various 1,2-benzothiazepine 1,1-dioxides .

Molecular Structure Analysis

The molecular structure of 1,2-benzisothiazol-3(2H)-one 1,1-dioxide derivatives has been elucidated through crystallography. For instance, the crystal structure of the ethanol adduct of N-triphenylstannyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide reveals a monomeric and five-coordinate tin atom in a distorted trans-C3SnNO trigonal bipyramidal geometry . Similarly, the crystal structures of triphenylstannyl derivatives of isothiazol-3(2H)-one 1,1-dioxides show a distorted trans-trigonal bipyramidal environment around the tin atom . These studies provide detailed insights into the coordination environments and geometries of these compounds.

Chemical Reactions Analysis

The electrochemical oxidation of 2-phenyl-1,2-benzisothiazol-3(2H)-ones in acetonitrile has been studied, revealing that further oxidation of these compounds yields the corresponding sulfoxides . Additionally, the synthesis and biological activity of N,N'-linked benzoannelated isothiazol-3(2H)-one 1,1-dioxides have been investigated, with some derivatives showing inhibitory activity toward human leukocyte elastase and acetylcholinesterase .

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2-benzisothiazol-3(2H)-one 1,1-dioxide and its derivatives have been studied through various experimental and computational methods. Ab initio HF, density functional, and experimental studies on the IR spectra and structure of thiosaccharin and its nitranion have been conducted, providing insights into the spectral and structural changes during conversion . The coordination compounds involving silver and phosphine groups have also been characterized, revealing trigonal coordination at silver .

Scientific Research Applications

Crystal Structure Analysis

1,2-Benzisothiazol-3(2H)-one 1,1-dioxide derivatives have been studied for their crystal structures. For instance, the crystal structure of N-triphenylstannyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide was analyzed, revealing a monomeric and five-coordinate at tin, with a distorted trans-C3SnNO trigonal bipyramidal geometry (Ng et al., 1989). Similarly, the crystal structure of 2-triphenylstannyl 1,2-benzisothiazol-3(2H)-one 1,1-dioxide-quinoline N-oxide molecular complex was examined, displaying a trigonal bipyramid coordination environment around the tin atom (Ng, 1994).

Synthesis and Biological Activity

1,2-Benzisothiazol-3(2H)-one 1,1-dioxide and its derivatives have been synthesized and evaluated for various biological activities. For instance, N,N'-linked benzoannelated isothiazol-3(2H)-one 1,1-dioxides were synthesized and assessed for inhibitory activity toward human leukocyte elastase and acetylcholinesterase, showing potential as nitrogen-centered radical precursors (Zakharova et al., 2010). Additionally, the synthesis of 3-substituted 1,2-benzisothiazole 1,1-dioxides from saccharin was described, showcasing a variety of potential applications (Abramovitch et al., 1974).

Catalytic Applications

The catalytic applications of saccharin and its derivatives, including 1,2-benzisothiazol-3(2H)-one 1,1-dioxide, have been summarized. These compounds have been used as catalysts for various organic transformations, highlighting their versatility in organic synthesis (Banerjee et al., 2020).

Antimicrobial Properties

Research has also been conducted on the antimicrobial properties of 3-substituted 1,2-benzisothiazole 1,1-dioxides. These compounds were synthesized and tested against various microorganisms like Staphylococcus aureus and Salmonella typhosa, showing significant activities (Bachman et al., 1978).

Synthesis routes and methods

Procedure details

To a stirred solution of saccharin 82 (0.154 g, 0.75 mmol) in anhydrous THF (10 mL) at 0° C., under nitrogen atmosphere was added NaH (0.019 g, 0.8 mmol, using a 60% dispersion in mineral oil) and the resulting slurry was gradually warmed to room temperature over 1 hour period. Solvent was removed under reduced pressure, and the saccharin sodium salt was dissolved in anhydrous DMF (5 mL). To this solution, was added a solution of benzyl bromide (0.051 g, 0.3 mmol) in DMF (5 mL), under nitrogen, at room temperature and the mixture warmed to 80° C. and stirred for 4 hours. The reaction mixture was cooled to room temperature and diluted with dropwise addition of water (5 mL) and AcOEt (20 mL). The organic layer was separated and the aqueous layer extracted with AcOEt. The combined organic layer was washed with brine, dried (MgSO4) and the solvent removed in vacuo. The residue was purified by flash column chromatography on silica gel (50% diethyl ether-hexane) to give 83.1 (0.054 g, 66% yield), as a white solid (in p 106-108° C.).